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Compound of Interest

Ethyl 4-(3-chlorophenyl)-4-
Compound Name:
oxobutyrate

Cat. No.: B123400

This in-depth technical guide provides comprehensive safety and handling information for
Ethyl 4-(3-chlorophenyl)-4-oxobutyrate, tailored for researchers, scientists, and
professionals in drug development. The following sections detail the compound's hazards, safe
handling protocols, and emergency procedures.

Hazard Identification and Classification

Ethyl 4-(3-chlorophenyl)-4-oxobutyrate is classified as a hazardous substance. The primary
hazards are related to its corrosive and irritant properties. Below is a summary of its
classification under the Globally Harmonized System (GHS).

Table 1: GHS Hazard Classification

Hazard . .
Hazard Class Category Pictogram Signal Word
Statement

) H314: Causes
Skin

severe skin
Corrosion/Irritatio 1B GHSO05 Danger
burns and eye
n
damage.
) H318: Causes
Serious Eye )
o serious eye GHSO05 Danger
Damage/Irritation
damage.
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Note: The specific GHS classification may vary slightly between suppliers. Always refer to the

supplier-specific Safety Data Sheet (SDS) for the most accurate information.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Properties of Ethyl 4-(3-chlorophenyl)-4-oxobutyrate and

Related Compounds

Property

Ethyl 4-(3-
chlorophenyl)-4-
oxobutyrate

Ethyl 4-chloro-4-
oxobutyrate

Ethyl 4-(4-
chlorophenyl)-3-
oxobutanoate

Molecular Formula

C12H13CIO3

C6HICIO3[1]

C12H13CIO3[2]

Molecular Weight 240.68 g/mol [2] 164.59 g/mol [3] 240.68 g/mol [2]
CAS Number 221122-22-1[4][5] 14794-31-1[3] 62088-10-2[2]
Appearance Not specified Liquid[3][6] Not specified
- _ 358.096°C at 760 88-90°C at 11 N
Boiling Point Not specified
mmHg mmHg[3][6]
_ 1.155 g/mL at 25°CJ[3] N
Density 1.189 g/cm3 6] Not specified
_ N 84°C (183.2°F) - N
Flash Point Not specified Not specified
closed cup[3][6]
Refractive Index Not specified n20/D 1.437 (lit.)[3][6] Not specified
Storage Temperature Not specified 2-8°C[3][6] Not specified

Standard Operating Procedures for Safe Handling

Adherence to strict handling protocols is essential to minimize the risk of exposure and injury.

Personal Protective Equipment (PPE)
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A comprehensive PPE ensemble must be worn at all times when handling Ethyl 4-(3-
chlorophenyl)-4-oxobutyrate.

e Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards. A face shield should also be used.

o Skin Protection: Wear fire/flame resistant and impervious clothing. Handle with gloves that
have been inspected prior to use.

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
appropriate cartridge for organic vapors and acid gases.

» Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile, neoprene). Gloves
must be inspected prior to use. Wash and dry hands after handling.

Engineering Controls

o Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume
hood.

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist. Use
only non-sparking tools and take precautionary measures against static discharge.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store in a
corrosives-compatible area. Incompatible materials include strong oxidizing agents, acids,
and bases.

Emergency Response Protocols

In the event of an emergency, prompt and appropriate action is critical.

First-Aid Measures
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Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical
attention.

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Call a physician or poison control center immediately.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (COZ2), dry chemical, or
alcohol-resistant foam.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide, carbon dioxide, and hydrogen chloride gas.[7]
Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Wear appropriate personal protective equipment. Avoid breathing vapors, mist, or gas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

Containment and Cleaning Up: Soak up with inert absorbent material and dispose of as
hazardous waste. Keep in suitable, closed containers for disposal.

Waste Disposal
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Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations. Do not dispose of down the drain.

Visual Guides

The following diagrams illustrate key safety and handling workflows.
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Caption: A workflow for the safe handling of Ethyl 4-(3-chlorophenyl)-4-oxobutyrate.
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Caption: A logic diagram for initial emergency response procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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